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Introduction
Flagellin 22 (flg22) is a synthetic 22-amino-acid peptide corresponding to the most conserved

N-terminal region of bacterial flagellin.[1][2] It is a potent pathogen-associated molecular

pattern (PAMP) that is recognized by the innate immune systems of both plants and animals,

triggering a cascade of defense responses.[3][4] In plants, flg22 is perceived by the pattern

recognition receptor (PRR) FLAGELLIN-SENSING 2 (FLS2), a leucine-rich repeat receptor

kinase (LRR-RK).[3][5] In animals, the analogous receptor is Toll-like receptor 5 (TLR5).[6] The

recognition of flg22 by these receptors initiates signaling pathways that lead to the activation of

downstream immune responses, making it a critical area of study for understanding host-

pathogen interactions and for the development of novel therapeutics and vaccine adjuvants.[7]

[8] This in-depth technical guide provides a comprehensive review of the current state of flg22

research, with a focus on quantitative data, experimental protocols, and the intricate signaling

networks it governs.

Data Presentation
Quantitative Data on flg22-Mediated Responses
The following tables summarize key quantitative data from various studies on the activity and

effects of flg22.
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Parameter Organism/System Value Reference

EC50 for Medium

Alkalinization

flg22 Arabidopsis cells ~10 nM [3]

flg22-ΔA¹⁶/¹⁷ Arabidopsis cells 80 nM [3]

flg22-ΔA¹⁶/¹⁷

Tomato cells

expressing

Arabidopsis FLS2

~200 nM [3]

FLS2 Degradation

Concentration for

FLS2 degradation
Arabidopsis leaves As low as 0.1 µM [9]

Time for FLS2

degradation
Arabidopsis leaves Within 60 minutes [9][10]

Transcriptional

Reprogramming

Percentage of genes

with transcript level

changes

Arabidopsis cell

cultures and seedlings

(within 60 min)

~3.0% of 8,200 genes [4]

Crystal Structure

Resolution

FLS2-BAK1-flg22

complex
X-ray diffraction 3.06 Å [11][12]

Experimental Protocols
Synthesis of Flagellin 22
Solid-phase peptide synthesis (SPPS) is the standard method for producing flg22.[13][14]

General Protocol:
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Resin Attachment: The C-terminal amino acid of the flg22 sequence is attached to a solid-

phase resin.[13]

Chain Assembly: The peptide chain is assembled in the C-to-N direction by the successive

addition of protected amino acids.[13]

Deprotection and Coupling: After each amino acid addition, the N-terminal protecting group

is removed, and the next protected amino acid is coupled using an activating agent like

dicyclohexylcarbodiimide (DCC) or PyBOP in a solvent such as N,N-dimethylformamide

(DMF).[13] Excess reagents and byproducts are removed by washing.[13]

Cleavage and Deprotection: Once the full 22-amino acid sequence is assembled, the peptide

is cleaved from the resin and all side-chain protecting groups are removed using a strong

acid, typically trifluoroacetic acid (TFA).[13]

Purification: The crude peptide is then purified, commonly by reverse-phase high-

performance liquid chromatography (HPLC).

Luminol-Based Reactive Oxygen Species (ROS) Assay
This assay is frequently used to measure the rapid production of ROS, a hallmark of the flg22-

induced immune response.[10]

Protocol:

Plant Material Preparation: Leaf discs from Arabidopsis plants are excised and floated on

water overnight to reduce wounding-induced stress.[15]

Assay Solution: Prepare a solution containing luminol and horseradish peroxidase (HRP).

Elicitation: Place the leaf discs in a 96-well plate with the assay solution. Add flg22 to the

desired concentration (e.g., 1 µM) to initiate the response.[9][15]

Measurement: Immediately measure the luminescence generated by the reaction of ROS

with luminol, catalyzed by HRP, using a luminometer. Data is typically collected over a period

of 30-60 minutes.
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Immunoprecipitation of FLS2
This technique is used to demonstrate the physical interaction between flg22 and its receptor,

FLS2.[3]

Protocol:

Protein Extraction: Solubilize proteins from Arabidopsis cell cultures or plant tissues using a

suitable detergent-containing buffer.

Antibody Incubation: Incubate the protein extract with affinity-purified anti-FLS2 antibodies at

4°C with gentle rotation.[3]

Immunocomplex Capture: Add Protein A-Sepharose beads to the mixture to capture the

FLS2-antibody complexes.[3]

Washing: Wash the beads several times with buffer to remove non-specifically bound

proteins.

Binding Assay: The immunoprecipitated FLS2 can then be used in binding assays with

radiolabeled flg22 (e.g., ¹²⁵I-Tyr-flg22) to confirm the interaction.[3]

Signaling Pathways and Workflows
Plant Immune Signaling Pathway: FLS2-BAK1 Activation
Upon binding of flg22, FLS2 forms a complex with the co-receptor BRI1-ASSOCIATED

KINASE 1 (BAK1).[5][11] This association leads to reciprocal activation of their kinase

domains, initiating downstream signaling cascades.[5][11]

flg22 FLS2
Binds

FLS2-flg22-BAK1
Complex

BAK1

Downstream Signaling
(MAPK Cascade, ROS, etc.)

Activation
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Click to download full resolution via product page

Caption: FLS2-BAK1 signaling complex activation by flg22 in plants.

Downstream MAPK Cascade in Plant Immunity
The activation of the FLS2-BAK1 complex leads to the initiation of a Mitogen-Activated Protein

Kinase (MAPK) cascade, a crucial component of plant innate immunity.[16][17] This cascade

typically involves MEKK1, MKK4/5, and MPK3/6.[18][19]
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Caption: MAPK signaling cascade downstream of FLS2-BAK1 in plants.

Animal Immune Signaling Pathway: TLR5 Activation
In animals, flg22 is recognized by TLR5, leading to the activation of the NF-κB signaling

pathway and the production of pro-inflammatory cytokines.[20]
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Caption: TLR5-mediated signaling pathway in animal innate immunity.

Experimental Workflow: flg22-Induced Gene Expression
Analysis
A typical workflow for analyzing the transcriptional response to flg22 treatment in plants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.researchgate.net/figure/flg22-long-distance-movement-depends-on-receptors-and-internalization-Five-micromolar_fig2_317301138
https://www.benchchem.com/product/b15567050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Seedlings Treat with flg22
(e.g., 1 µM)

Harvest Tissue
(e.g., at 30 min) RNA Extraction Microarray Analysis

or qRT-PCR
Data Analysis

(Identify FLARE genes)

Click to download full resolution via product page

Caption: Workflow for analyzing flg22-induced gene expression.

Applications in Research and Drug Development
The potent immunostimulatory properties of flg22 have led to its widespread use in various

research and development applications.

Vaccine Adjuvants: Flagellin and its derivatives, including flg22, are being extensively

investigated as vaccine adjuvants.[7][8][21] By activating TLR5, they can enhance the

antigen-specific immune response, leading to more effective vaccines.[7] Several flagellin-

based vaccines have entered clinical trials.[8][21]

Cancer Immunotherapy: The ability of flagellin to induce pro-inflammatory cytokines makes it

a promising agent in cancer immunotherapy.[8] It can help to create a pro-inflammatory

tumor microenvironment and enhance anti-tumor immunity.[8]

Plant Immunity Research: flg22 is a standard elicitor used to study the mechanisms of plant

innate immunity, including receptor activation, downstream signaling, and the induction of

defense responses.[22][23]

Conclusion
Flagellin 22 remains a cornerstone for research into the innate immune responses of both

plants and animals. Its well-defined structure and specific recognition by FLS2 and TLR5

provide a powerful tool to dissect the molecular intricacies of host-pathogen interactions. The

detailed understanding of its signaling pathways, supported by robust experimental protocols

and quantitative data, continues to fuel advancements in crop protection and human health,

particularly in the development of next-generation vaccines and immunotherapies. This guide
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serves as a comprehensive resource for professionals in the field, providing a detailed

overview of the core knowledge and methodologies in flg22 research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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